Cas no 112339-46-5 (D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)-)

D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)- structure
112339-46-5 structure
Product Name:D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)-
CAS No:112339-46-5
MF:C14H20O5
MW:268.305604934692
CID:129719
PubChem ID:57346768
Update Time:2025-04-19

D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • D-ribo-Hexose,3-deoxy-2-O-methyl-4-O-(phenylmethyl)-
    • D-ribo-Hexose, 3-deoxy-2-O-methyl-4-O-(phenylmethyl)-
    • DTXSID80920737
    • 112339-46-5
    • 4-O-Benzyl-3-deoxy-2-O-methylhexose
    • Inchi: 1S/C14H20O5/c1-18-12(8-15)7-14(13(17)9-16)19-10-11-5-3-2-4-6-11/h2-6,8,12-14,16-17H,7,9-10H2,1H3/t12-,13-,14+/m1/s1
    • InChI Key: WXQQZMRMLQLPTQ-MCIONIFRSA-N
    • SMILES: O(CC1C=CC=CC=1)[C@H]([C@@H](CO)O)C[C@H](C=O)OC

Computed Properties

  • Exact Mass: 268.1311
  • Monoisotopic Mass: 268.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 75.99
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